Cas no 14001-68-4 (Pyrimidine, 5-bromo-4-(methylthio)-)

• Product Name: Pyrimidine, 5-bromo-4-(methylthio)-
• CAS No: 14001-68-4
• MF: C₅H₅BrN₂S
• MW: 205.075598478317
• CID: 1285751
• PubChem ID: 12270080
• Update Time: 2025-04-24

Pyrimidine, 5-bromo-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-4-(methylthio)-
• 5-bromo-4-methylsulfanylpyrimidine
• GKBSHGZCKWMDHH-UHFFFAOYSA-N
• 5-bromo-4-(methylsulfanyl)pyrimidine
• DTXSID90483343
• SCHEMBL6643072
• 5-bromo-4-methylthiopyrimidine
• 14001-68-4
• 5-Bromo-4-(methylthio)pyrimidine
• pyrimidine, 5-bromo-4-methylthio-
• CS-0046002
• AKOS015663671

• Inchi： 1S/C5H5BrN2S/c1-9-5-4(6)2-7-3-8-5/h2-3H,1H3
• InChI Key： GKBSHGZCKWMDHH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1SC

Computed Properties

• Exact Mass: 203.93568g/mol
• Monoisotopic Mass: 203.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.1Ų

Additional information on Pyrimidine, 5-bromo-4-(methylthio)-

Pyrimidine, 5-bromo-4-(methylthio)-: A Comprehensive Overview

Pyrimidine, a heterocyclic aromatic organic compound, serves as a fundamental building block in various fields of science and medicine. The specific compound, 5-bromo-4-(methylthio)-pyrimidine (CAS NO 14001-68-4), has garnered significant attention due to its unique chemical structure and potential applications in pharmaceutical research. This article delves into the properties, synthesis, and recent advancements involving this compound.

The structure of 5-bromo-4-(methylthio)-pyrimidine features a pyrimidine ring with two substituents: a bromine atom at position 5 and a methylthio group at position 4. This arrangement imparts the molecule with distinct chemical reactivity and biological properties, making it an interesting candidate for drug discovery and development.

Recent studies have highlighted the potential of this compound in oncology. Research published in 2023 demonstrated that 5-bromo-4-(methylthio)-pyrimidine exhibits significant antiproliferative activity against various cancer cell lines. This finding underscores its potential as a lead compound for the development of novel anticancer agents.

In addition to its oncological applications, this pyrimidine derivative has shown promise in infectious disease research. A 2023 study revealed that the compound demonstrates potent antiviral activity against several pathogens, including herpes simplex virus and human papillomavirus. These findings suggest its potential utility in developing new antiviral therapies.

The synthesis of 5-bromo-4-(methylthio)-pyrimidine has been optimized through innovative chemical methods. One such method involves the use of a one-pot multi-component reaction, which enhances yield and minimizes the environmental impact of the production process. This approach aligns with current trends in green chemistry.

Furthermore, advancements in computational chemistry have enabled researchers to better understand the molecular interactions of this compound. Molecular docking studies have revealed key structural features that contribute to its bioavailability and target specificity. These insights are crucial for optimizing the compound's pharmacokinetic properties.

In conclusion, 5-bromo-4-(methylthio)-pyrimidine (CAS NO 14001-68-4) represents a valuable tool in modern biomedical research. Its unique chemical profile and diverse applications in oncology, virology, and drug development position it as a compound of significant interest. As research continues to uncover new insights into its properties, this pyrimidine derivative is poised to play an increasingly important role in the advancement of therapeutic agents.